Cas no 9355-11-7 (1,1-Cyclohexanediacetic acid)

• Product Name: 1,1-Cyclohexanediacetic acid
• CAS No: 9355-11-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 999845
• Update Time: 2023-08-03

1,1-Cyclohexanediacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-cyclohexane diacetic acid
• 1,1-Cyclohexanediacetic acid
• 1,1-Cyclohexanediaceticacid
• Cyclohexanediacetic acid
• 2-[1-(carboxymethyl)cyclohexyl]acetic acid
• 2,2'-(Cyclohexane-1,1-diyl)diacetic acid
• YQPCHPBGAALCRT-UHFFFAOYSA-N
• 2,2'-cyclohexane-1,1-diyldiacetic acid
• 2-[(carboxymethyl)cyclohexyl]acetic acid
• Gabapentin Impurity 2
• PubChem13645
• PubChem20711
• [1-(carboxymethyl)cyclohexyl]acetic acid
• Oprea1_388207
• 1,1 cyclohexanediacetic acid
• KSC111E7B
• 1,1-cycl

• Inchi： 1S/C10H16O4/c11-8(12)6-10(7-9(13)14)4-2-1-3-5-10/h1-7H2,(H,11,12)(H,13,14)
• InChI Key： YQPCHPBGAALCRT-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(=O)O)CCCCC1)=O

Computed Properties

• Exact Mass: 200.104859
• Monoisotopic Mass: 200.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6